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Compound of Interest

Compound Name: AT-130

Cat. No.: B15563116 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling Information

This document provides immediate, essential safety and logistical information for handling AT-
130 (CAS Number: 211364-06-6). The following procedural guidance is designed to ensure the

safe handling, storage, and disposal of this potent compound, building on a foundation of

laboratory safety to provide value beyond the product itself.

Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment guidelines is mandatory to

ensure personnel safety when handling AT-130.
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PPE Category Item Specification

Eye Protection Safety Goggles

Must have side-shields to

provide comprehensive

protection.

Hand Protection Protective Gloves
Chemically impervious gloves

are required.

Body Protection Impervious Clothing
A lab coat or other impervious

clothing should be worn.

Respiratory Suitable Respirator

Use in areas with appropriate

exhaust ventilation. A

respirator is necessary if

ventilation is inadequate or

when handling dust or

aerosols.

Immediate Safety and First Aid Measures
Emergency preparedness is critical. Familiarize yourself with these immediate response

actions.
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Exposure Route First Aid Procedure

Inhalation

Immediately move the individual to fresh air. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation. Seek immediate medical attention.

Skin Contact

Thoroughly rinse the affected skin with large

amounts of water. Remove any contaminated

clothing and shoes. Call a physician.[1]

Eye Contact

Locate an eye-wash station and immediately

flush the eyes with large amounts of water,

removing contact lenses if present. Ensure

adequate flushing by separating the eyelids with

fingers. Promptly seek medical attention.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician for guidance.[1]

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of AT-130 and ensuring a

safe laboratory environment.

Handling:

Avoid inhalation, and contact with eyes and skin.[1]

Prevent the formation of dust and aerosols.[1]

Operations should be conducted in areas with adequate exhaust ventilation.[1]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]
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Protect from direct sunlight and sources of ignition.[1]

The recommended storage temperature is -20°C. Shipping at room temperature is

permissible for periods of less than two weeks.[1]

Disposal Plan
All waste materials containing AT-130 must be handled and disposed of as hazardous waste.

Waste Type Disposal Procedure

Contaminated Materials

Absorb spills with a finely-powdered liquid-

binding material such as diatomite or universal

binders. Decontaminate surfaces and

equipment by scrubbing with alcohol. Dispose of

contaminated material as special waste through

a licensed disposal company, in consultation

with local environmental regulations.[1][2]

Unused Product

Dispose of contents and container to an

approved waste disposal plant in accordance

with local, regional, national, and international

regulations.

Experimental Protocol and Signaling Pathway
AT-130 is identified as a potent, non-nucleoside inhibitor of hepatitis B virus (HBV) replication,

specifically targeting viral DNA synthesis.[3] It has shown activity against both wild-type and

mutant HBV strains in hepatoma cells.[3]

In a different therapeutic application, a formulation known as AMT-130 is being investigated as

a gene therapy for Huntington's disease. This therapy utilizes a microRNA (miRNA) to silence

the huntingtin (HTT) gene. The mechanism involves the delivery of the miRNA via an adeno-

associated virus (AAV5) vector into neuronal cells.[4]

Below is a diagram illustrating the signaling pathway of AMT-130 in the context of Huntington's

disease gene therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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